Cas no 491-69-0 (Isosakuranin)

• Product name: Isosakuranin
• CAS No: 491-69-0
• MF: C₂₂H₂₄O₁₀
• MW: 448.4200
• CID: 2071559

Isosakuranin Chemical and Physical Properties

Names and Identifiers

• (2S)-poncirenin
• (S)-7-beta-D-Glucopyranosyloxy-5-hydroxy-2-(4-methoxy-phenyl)-chroman-4-on
• (S)-7-beta-D-glucopyranosyloxy-5-hydroxy-2-(4-methoxy-phenyl)-chroman-4-one
• 7-beta-D-Glucosyl-isosakuranetin
• 7-beta-D-Glucosyl-isosakuranetin ('Isosakuranin')
• acacetin-7-O-beta-D-glucopyranoside
• poncirenin
• Isosakuranin
• (S)-7-β-D-Glucopyranosyloxy-5-hydroxy-2-(4-methoxy-phenyl)-chroman-4-on
• (S)-7-β-D-glucopyranosyloxy-5-hydroxy-2-(4-methoxy-phenyl)-chroman-4-one
• (2S)-7-(beta-D-Glucopyranosyloxy)-2,3-dihydro-5-hydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• (2S)-5-Hydroxy-2-(4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]o
• Q63409258
• (2S)-5-Hydroxy-2-(4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• (S)-5-Hydroxy-2-(4-methoxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chroman-4-one
• CID 102004611

• Inchi： 1S/C22H24O10/c1-29-11-4-2-10(3-5-11)15-8-14(25)18-13(24)6-12(7-16(18)31-15)30-22-21(28)20(27)19(26)17(9-23)32-22/h2-7,15,17,19-24,26-28H,8-9H2,1H3
• InChI Key： KEEWIHDTSNESJZ-UHFFFAOYSA-N
• SMILES： C12C(=O)CC(C3C=CC(OC)=CC=3)OC=1C=C(C=C2O)OC1C(O)C(O)C(O)C(CO)O1

Computed Properties

• Exact Mass: 448.136947g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 448.136947g/mol
• Monoisotopic Mass: 448.136947g/mol
• Topological Polar Surface Area: 155Ų
• Heavy Atom Count: 32
• Complexity: 638
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 448.4

Experimental Properties

• Color/Form: Powder
• Density: 1.507±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 190 ºC
• Solubility: Almost insoluble (0.045 g/l) (25 º C),
• PSA: 155.14000
• LogP: 0.28600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides